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Compound of Interest

Compound Name:
4-Chloro-3-

(trifluoromethoxy)aniline

Cat. No.: B052540 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information for the specifically requested compound, 4-Chloro-3-
(trifluoromethoxy)aniline, is not readily available in public databases. This guide provides a

comprehensive overview of the closely related and more extensively documented compound,

4-Chloro-3-(trifluoromethyl)aniline (CAS: 320-51-4). This information is intended for research

and development purposes and should be used in conjunction with appropriate laboratory

safety practices.

Introduction
4-Chloro-3-(trifluoromethyl)aniline is a halogenated aromatic amine that serves as a critical

building block in the synthesis of a variety of organic molecules. Its unique structure, featuring

both a chloro and a trifluoromethyl group on the aniline ring, imparts specific electronic and

lipophilic properties that are highly valued in medicinal chemistry and materials science. This

document provides a detailed technical overview of its chemical properties, synthesis,

applications, and safety information.

Chemical and Physical Properties
The physicochemical properties of 4-Chloro-3-(trifluoromethyl)aniline are summarized in the

table below. These characteristics are essential for its handling, storage, and application in

chemical synthesis.
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Property Value Reference

CAS Number 320-51-4 [1][2]

Molecular Formula C₇H₅ClF₃N [1][3]

Molecular Weight 195.57 g/mol [1][2]

Appearance

White to pink or colorless to

pale yellow crystalline solid or

liquid

[1][4]

Melting Point 34 - 40 °C (93.2 - 104 °F) [1][4]

Boiling Point

85 °C (185 °F) at 3 mmHg;

~228-230°C at standard

pressure

[1][4]

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol, ether, and acetone.

[1]

Flash Point 134 °C (273.2 °F) [4]

Density Approximately 1.4 g/cm³ [1]

Synthesis
A common synthetic route to 4-Chloro-3-(trifluoromethyl)aniline hydrochloride involves a three-

step process starting from 1-chloro-2-(trifluoromethyl)benzene.[5]

A patented method describes the following reaction sequence:

Nitration: 1-chloro-2-(trifluoromethyl)benzene is nitrated to introduce a nitro group onto the

aromatic ring.[5]

Hydrogenation Reduction: The nitro group is then reduced to an amine.[5]

Salt Formation (Salification): The resulting aniline is treated with hydrochloric acid to form the

hydrochloride salt.[5]
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1-Chloro-2-(trifluoromethyl)benzene Nitrated IntermediateNitration 4-Chloro-3-(trifluoromethyl)aniline

Hydrogenation
Reduction 4-Chloro-3-(trifluoromethyl)aniline HClSalification (HCl)

4-Chloro-3-(trifluoromethyl)aniline
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Personal Protective Equipment Handling Procedures

Storage

Safety Goggles/
Face Shield

Protective Gloves

Protective Clothing

Respirator (if needed)

Work in Fume Hood

Avoid Skin/Eye Contact

Do Not Ingest/Inhale

Cool, Dry, Well-Ventilated Area

Tightly Closed Container

Away from Incompatibles

Handling 4-Chloro-3-
(trifluoromethyl)aniline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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